Cas no 1639447-03-2 (Phosphoric acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl ester)

• Product Name: Phosphoric acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl ester
• CAS No: 1639447-03-2
• MF: C₆₈H₄₅O₄P
• MW: 957.056278944016
• CID: 5071077
• PubChem ID: 101436040
• Update Time: 2026-03-01

Phosphoric acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl ester
• (11BR)-4-hydroxy-2,6-bis(5'-phenyl-[1,1':3',1''-terphenyl]-4'-yl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• (11BS)-4-hydroxy-2,6-bis(5'-phenyl-[1,1':3',1''-terphenyl]-4'-yl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• CS-0197942
• (11bS)-4-Hydroxy-2,6-bis(5''-phenyl[1,1'':3'',1''''-terphenyl]-2''-yl)-4-dinaphtho[2,1-d:1'',2''-f][1,3,2]dioxaphosphepinoxide
• CS-0197940
• 2640982-29-0
• 1639447-03-2
• (11bS)-4-Hydroxy-2,6-bis(5'-ph[1,1':3',1''-terph]-2'-yl)-4-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepinoxide
• 13-hydroxy-10,16-bis(2,4,6-triphenylphenyl)-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
• starbld0001771
• (11bS)-4-Hydroxy-2,6-bis(5'-ph[1,1':3',1''-terph]-2'-yl)-4-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepinoxide, 98%, (99% ee)

• Inchi： 1S/C68H45O4P/c69-73(70)71-67-61(63-57(47-27-11-3-12-28-47)41-53(45-23-7-1-8-24-45)42-58(63)48-29-13-4-14-30-48)39-51-35-19-21-37-55(51)65(67)66-56-38-22-20-36-52(56)40-62(68(66)72-73)64-59(49-31-15-5-16-32-49)43-54(46-25-9-2-10-26-46)44-60(64)50-33-17-6-18-34-50/h1-44H,(H,69,70)
• InChI Key： OJNKWXWGIXXZAC-UHFFFAOYSA-N
• SMILES： P1(=O)(O)OC2C(=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=C(C3=C(C4C=CC=CC=4)C=C(C4C=CC=CC=4)C=C3C3C=CC=CC=3)C=2O1)C1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 956.30554691 g/mol
• Monoisotopic Mass: 956.30554691 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 73
• Rotatable Bond Count: 8
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.8
• Topological Polar Surface Area: 55.8
• Molecular Weight: 957.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on Phosphoric acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl ester

Recent Advances in Phosphoric Acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl Ester (CAS: 1639447-03-2) Research

The compound Phosphoric acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl ester (CAS: 1639447-03-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phosphoric acid ester linkage and extended aromatic system, has shown promising potential in various applications, including organic electronics, photoluminescent materials, and targeted drug delivery systems. Recent studies have focused on elucidating its structural properties, synthesis pathways, and biological activities, providing valuable insights for further development.

One of the key findings in recent research is the compound's exceptional photophysical properties. Studies have demonstrated that the extended π-conjugation system in Phosphoric acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl ester contributes to its high fluorescence quantum yield and stability under various environmental conditions. These properties make it a promising candidate for applications in organic light-emitting diodes (OLEDs) and biosensors. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalytic processes and as a molecular probe in biological imaging.

In the pharmaceutical domain, preliminary investigations have explored the compound's potential as a scaffold for drug design. Its rigid, multi-aromatic structure offers a unique platform for the development of kinase inhibitors and other small-molecule therapeutics. Recent in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain cancer-related kinases, suggesting its utility in oncology research. However, further optimization and in vivo studies are required to fully assess its therapeutic potential and pharmacokinetic properties.

The synthesis of Phosphoric acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl ester has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, addressing previous challenges related to yield and purity. Notably, the use of palladium-catalyzed cross-coupling reactions has been instrumental in achieving high regioselectivity and functional group tolerance. These improvements in synthesis are expected to facilitate broader exploration of its applications and derivatives.

Despite these promising developments, several challenges remain. The compound's relatively large molecular weight and hydrophobic nature pose difficulties in formulation and delivery, particularly for biomedical applications. Researchers are actively investigating strategies to enhance its solubility and bioavailability, such as the incorporation of hydrophilic moieties or the use of nanoparticle-based delivery systems. Additionally, comprehensive toxicological studies are needed to ensure its safety profile for potential clinical use.

In conclusion, Phosphoric acid 1,1'-bi[3-(2,4,6-triphenylphenyl)naphthalene]-2,2'-diyl ester (CAS: 1639447-03-2) represents a versatile and intriguing molecule with broad applications in chemical biology and pharmaceutical research. Recent studies have shed light on its structural and functional properties, paving the way for further exploration and development. Continued research efforts are expected to unlock its full potential, particularly in the areas of organic electronics and targeted therapeutics.